Cas no 2172198-77-3 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid
• CAS No: 2172198-77-3
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6423006
• PubChem ID: 165873255
• Update Time: 2025-06-28

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylbenzoic acid
• 2172198-77-3
• EN300-1493552

• Inchi： 1S/C27H26N2O5/c1-17-12-13-18(15-23(17)26(31)32)29-25(30)11-6-14-28-27(33)34-16-24-21-9-4-2-7-19(21)20-8-3-5-10-22(20)24/h2-5,7-10,12-13,15,24H,6,11,14,16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DTEIWHSETIWLLE-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NC1C=CC(C)=C(C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic Acid (CAS No. 2172198-77-3): An Overview

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid (CAS No. 2172198-77-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted benzoic acid moiety. These characteristics make it an intriguing candidate for further research and development.

The Fmoc protecting group is widely used in peptide synthesis to protect the amino group of amino acids during the synthesis process. This group is known for its stability under mild conditions and its ease of removal under basic conditions, making it a preferred choice in many synthetic protocols. The presence of the Fmoc group in 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid suggests that this compound may be used as an intermediate in the synthesis of more complex peptides or peptidomimetics.

The benzoic acid moiety, on the other hand, is a versatile functional group that can participate in a wide range of chemical reactions. It can be esterified, amidated, or undergo other transformations to form derivatives with diverse properties. In the context of medicinal chemistry, benzoic acid derivatives are often explored for their potential pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have highlighted the potential of compounds like 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry reported that similar compounds with Fmoc protection showed promising activity against specific cancer cell lines. The researchers found that the Fmoc group played a crucial role in modulating the bioavailability and stability of the compounds, thereby enhancing their therapeutic potential.

In another study, published in Organic & Biomolecular Chemistry, scientists investigated the use of Fmoc-protected amino acids as building blocks for the synthesis of novel peptidomimetics with enhanced biological activity. The results indicated that these compounds exhibited improved binding affinity to target proteins compared to their unprotected counterparts. This finding underscores the importance of protecting groups like Fmoc in optimizing the properties of bioactive molecules.

The structural complexity of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid also makes it an attractive candidate for materials science applications. For example, researchers at the University of California, Berkeley, have explored the use of similar compounds as precursors for the synthesis of functional polymers with tunable properties. These polymers have shown promise in various applications, including drug delivery systems and advanced materials for electronic devices.

In conclusion, 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylbenzoic acid (CAS No. 2172198-77-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of an Fmoc protecting group and a substituted benzoic acid moiety offers numerous opportunities for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in medicinal chemistry and materials science.